N-(2-acetylphenyl)-2-chloropropanamide
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Description
N-(2-acetylphenyl)-2-chloropropanamide is a useful research compound. Its molecular formula is C11H12ClNO2 and its molecular weight is 225.67. The purity is usually 95%.
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Scientific Research Applications
Scientific Research Applications
Environmental and Ecotoxicological Research
Research on compounds like chlorophenols and 2,4-D herbicide highlights their environmental presence and potential toxicological effects. These studies often explore the behavior of such compounds in agricultural environments and their biodegradation by microorganisms. This suggests a research application for N-(2-acetylphenyl)-2-chloropropanamide in environmental sciences, focusing on its behavior, degradation, and impact on ecosystems. Studies in this field aim to understand the persistence, bioaccumulation, and toxic effects of such compounds on various forms of life, including aquatic organisms and human health. Understanding the environmental fate and behavior of these compounds can contribute to pollution control and the development of mitigation strategies to protect public health and the environment (Krijgsheld & Gen, 1986), (Islam et al., 2017), (Magnoli et al., 2020).
Therapeutic and Clinical Research
Compounds like N-acetylcysteine have been studied extensively for their therapeutic effects in various medical conditions, including psychiatric disorders, respiratory infections, and as adjuvants in treatments like chemotherapy. This indicates a potential research application for this compound in the biomedical field, focusing on its pharmacological properties and therapeutic potential. Studies in this domain explore the biochemical interactions, mechanisms of action, and potential benefits of these compounds in treating diseases or mitigating the side effects of other treatments. Research on N-acetylcysteine has highlighted its antioxidative, anti-inflammatory, and anti-apoptotic properties, suggesting a broad spectrum of potential clinical applications (Dean et al., 2011), (Wong et al., 2021).
Properties
IUPAC Name |
N-(2-acetylphenyl)-2-chloropropanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12ClNO2/c1-7(12)11(15)13-10-6-4-3-5-9(10)8(2)14/h3-7H,1-2H3,(H,13,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BUZYMCIZGRSBMA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1=CC=CC=C1C(=O)C)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.67 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.